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Compound of Interest

Compound Name: (RS)-AMPA monohydrate

Cat. No.: B10820835 Get Quote

(RS)-α-Amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid monohydrate, commonly known

as (RS)-AMPA monohydrate, is a pivotal pharmacological tool in the field of neuroscience. As

a potent and selective agonist for the AMPA-type ionotropic glutamate receptors, it plays a

crucial role in mimicking the effects of the endogenous neurotransmitter glutamate at these

specific receptors. This guide provides an in-depth overview of its chemical properties,

pharmacological actions, and experimental applications for researchers, scientists, and drug

development professionals.

Core Chemical and Physical Properties
(RS)-AMPA monohydrate is a racemic mixture containing both the active (S)-enantiomer and

the inactive (R)-enantiomer. It is a synthetic compound that has become indispensable for the

selective activation of AMPA receptors, thereby enabling the detailed study of their function in

synaptic transmission and plasticity.
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Property Value Citation(s)

CAS Number 76463-67-7 [1][2][3]

Molecular Formula C₇H₁₀N₂O₄ · H₂O [4]

Molecular Weight 204.19 g/mol

Appearance White to off-white solid

Solubility
Soluble in water (up to 10 mM

with gentle warming)
[5]

Note: The molecular weight is calculated based on the anhydrous molecular weight of 186.17

g/mol plus the molecular weight of one water molecule (18.02 g/mol ).

Pharmacological Data
(RS)-AMPA monohydrate is a selective agonist at AMPA receptors, with little to no activity at

other glutamate receptor subtypes such as NMDA and kainate receptors. The following table

summarizes key pharmacological data.

Parameter Value
Cell
Type/Preparation

Citation(s)

EC₅₀ 11 µM
Cultured rat spinal

cord neurons
[6]

EC₅₀ 17 µM
Cultured rat cortical

neurons
[6]

Signaling Pathways of AMPA Receptor Activation
Activation of AMPA receptors by (RS)-AMPA monohydrate initiates a cascade of intracellular

events that are fundamental to neuronal function. The primary and most well-understood

pathway involves the influx of cations, leading to postsynaptic depolarization. However, AMPA

receptors also engage in metabotropic-like signaling.

Canonical Ionotropic Signaling
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The binding of (RS)-AMPA to the receptor triggers a conformational change that opens the ion

channel, leading to a rapid influx of Na⁺ ions and, for certain subunit compositions, Ca²⁺ ions.

This results in the depolarization of the postsynaptic membrane, a key event in excitatory

postsynaptic potential (EPSP) generation.
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Canonical ionotropic signaling pathway of AMPA receptors.

Non-canonical Metabotropic Signaling
Recent evidence has shown that AMPA receptors can also initiate intracellular signaling

cascades independent of their ion channel function. One such pathway involves the interaction

with the Src-family tyrosine kinase, Lyn. This interaction leads to the activation of the mitogen-

activated protein kinase (MAPK) pathway, ultimately influencing gene expression, such as that

of brain-derived neurotrophic factor (BDNF).[1]
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Non-canonical metabotropic-like signaling of AMPA receptors.

Experimental Protocols
Induction of Chemical Long-Term Potentiation (LTP) in
Hippocampal Slices
This protocol describes a method for inducing a form of synaptic plasticity known as chemical

LTP in acute hippocampal slices using (RS)-AMPA monohydrate.

Materials:

(RS)-AMPA monohydrate

Artificial cerebrospinal fluid (aCSF)
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Dissection tools

Vibratome

Incubation chamber

Recording chamber with perfusion system

Electrophysiology rig (amplifier, digitizer, stimulating and recording electrodes)

Methodology:

Prepare acute hippocampal slices (300-400 µm thick) from a rodent brain and allow them to

recover in oxygenated aCSF for at least 1 hour.

Transfer a slice to the recording chamber and perfuse with aCSF at a constant rate.

Obtain a baseline recording of field excitatory postsynaptic potentials (fEPSPs) in the CA1

region by stimulating the Schaffer collaterals.

To induce chemical LTP, switch the perfusion to aCSF containing a high concentration of

(RS)-AMPA monohydrate (e.g., 50-100 µM) for a short duration (e.g., 1-2 minutes).

Wash out the (RS)-AMPA monohydrate by perfusing with standard aCSF.

Continue to record fEPSPs for at least 30-60 minutes post-washout to observe the

potentiation of the synaptic response.

Whole-Cell Patch-Clamp Recording of AMPA-Mediated
Currents in Cultured Neurons
This protocol outlines the procedure for recording AMPA receptor-mediated currents from

cultured neurons.

Materials:

(RS)-AMPA monohydrate
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Cultured neurons (e.g., cortical or hippocampal)

External recording solution

Internal patch pipette solution

Patch-clamp electrophysiology setup

Methodology:

Prepare a stock solution of (RS)-AMPA monohydrate in water.

Place a coverslip with cultured neurons in the recording chamber on the microscope stage

and perfuse with external solution.

Establish a whole-cell patch-clamp configuration on a selected neuron.

Voltage-clamp the neuron at a holding potential of -60 mV.

Apply (RS)-AMPA monohydrate at a known concentration (e.g., 10 µM) to the neuron using

a fast-application system.

Record the inward current mediated by the activation of AMPA receptors.

Wash out the agonist and allow the cell to recover before subsequent applications.

Experimental Workflows
The following diagrams illustrate typical experimental workflows involving (RS)-AMPA
monohydrate.

Electrophysiological Characterization of AMPA Receptor
Agonism
This workflow demonstrates the process of characterizing the effect of (RS)-AMPA on neuronal

activity.
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Workflow for electrophysiological characterization.

Investigating AMPA Receptor Trafficking in Synaptic
Plasticity
This workflow illustrates an experiment designed to study the role of AMPA receptor trafficking

in LTP, which can be induced by (RS)-AMPA.
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Workflow for studying AMPA receptor trafficking.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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